3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 3-[(3-methoxyphenyl)methylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C16H17NO3/c1-11-6-7-13(16(18)19)9-15(11)17-10-12-4-3-5-14(8-12)20-2/h3-9,17H,10H2,1-2H3,(H,18,19)
• InChI Key: UVAHUGJGNHCWKF-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)O)NCC2=CC(=CC=C2)OC

Description

3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid, also known as MMB, is a chemical compound that has been widely studied for its potential applications in scientific research. MMB is a member of the benzamides family and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid has been found to interact with a number of different proteins and enzymes, including histone deacetylases (HDACs) and the nuclear factor kappa B (NF-κB) pathway. These interactions may ultimately lead to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid has been found to have a number of biochemical and physiological effects. Some of the most notable effects include the inhibition of HDAC activity, the modulation of the NF-κB pathway, and the induction of apoptosis in cancer cells. Additionally, 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid has been found to have anti-inflammatory properties, and may be useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid in scientific research is its potential to exhibit a wide range of biochemical and physiological effects. Additionally, 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid is relatively easy to synthesize and can be produced in large quantities. However, there are also some limitations to using 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid in lab experiments. For example, 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid is not very soluble in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid. Some of the most promising areas of research include the further study of its anti-cancer properties, the development of new treatments for neurological disorders, and the exploration of its anti-inflammatory properties. Additionally, there may be potential applications for 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid in other areas of scientific research, such as the development of new drugs for the treatment of infectious diseases. Overall, the potential uses for 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid in scientific research are vast, and further study is needed to fully understand its potential applications.

Synthesis Methods

3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid can be synthesized through a multi-step process involving the reaction of 3-methoxybenzaldehyde with methylamine, followed by a series of chemical reactions that ultimately lead to the formation of the final product. The synthesis of 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid has been found to exhibit a wide range of potential applications in scientific research. Some of the most promising areas of research include the study of cancer, neurological disorders, and inflammation. 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid has been shown to have anti-cancer properties, and may be useful in the development of new cancer treatments. Additionally, 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid has been found to have neuroprotective effects, and may be useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, 3-[(3-Methoxybenzyl)amino]-4-methylbenzoic acid has been found to have anti-inflammatory properties, and may be useful in the development of new anti-inflammatory drugs.